5-bromo-3-methylbenzo[d]oxazol-2(3H)-one

Specification

• CAS No.: 70672-82-1
• Molecular Formula: C8H6BrNO2
• Molecular Weight: 228.04 g/mol
• IUPAC Name: 5-bromo-3-methyl-1,3-benzoxazol-2-one
• Standard InChI: InChI=1S/C8H6BrNO2/c1-10-6-4-5(9)2-3-7(6)12-8(10)11/h2-4H,1H3
• Standard InChI Key: HJZKNNJZQLCFEI-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=CC(=C2)Br)OC1=O
• Canonical SMILES: CN1C2=C(C=CC(=C2)Br)OC1=O

Introduction

Structural Identification and Basic Properties

5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one belongs to the class of benzoxazolones, which are heterocyclic compounds containing both oxygen and nitrogen atoms within a fused ring system. These compounds are characterized by their 2(3H)-one functionality and demonstrate various biological activities depending on their substituents.

The compound's identification data is summarized in Table 1, providing essential information for researchers and chemical suppliers.

Identification Parameters

Table 1: Key Identification Parameters of 5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one

Parameter	Value
CAS Number	70672-82-1
IUPAC Name	5-bromo-3-methyl-1,3-benzoxazol-2-one
Molecular Formula	C₈H₆BrNO₂
Molecular Weight	228.04 g/mol
MDL Number	MFCD16468568
PubChem CID	337469
InChIKey	HJZKNNJZQLCFEI-UHFFFAOYSA-N

Structural Representation

The structural formula of 5-bromo-3-methylbenzo[d]oxazol-2(3H)-one features a benzoxazolone core with a bromine atom at the 5-position and a methyl group attached to the nitrogen atom at position 3. This structure can be represented by the SMILES notation: CN1C(=O)OC2=CC=C(Br)C=C21.

Physicochemical Properties

Understanding the physicochemical properties of 5-bromo-3-methylbenzo[d]oxazol-2(3H)-one is essential for predicting its behavior in various chemical processes and biological systems.

Physical Properties

Table 2: Physical and Chemical Properties of 5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one

Property	Value
Physical State	Not specified in sources
XLogP3-AA	2
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	0
Exact Mass	226.95819 Da
Monoisotopic Mass	226.95819 Da
Topological Polar Surface Area	29.5 Ų
Heavy Atom Count	12
Formal Charge	0
Complexity	209

Spectral Characteristics

Spectral data is crucial for the identification and purity assessment of chemical compounds. The available search results indicate that 5-bromo-3-methylbenzo[d]oxazol-2(3H)-one has been characterized by various spectroscopic methods.

Infrared (IR) Spectroscopy

Parameter	Details
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray P280: Wear protective gloves/protective clothing/eye protection/face protection P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell P302+P352: IF ON SKIN: Wash with plenty of water P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
UN Number	Not applicable (not classified as dangerous goods for transport)
Storage Conditions	Sealed in dry conditions, 2-8°C

Applications and Biological Activity

Comparison with Related Compounds

The addition of the bromine atom at position 5 and the methyl group at position 3 in 5-bromo-3-methylbenzo[d]oxazol-2(3H)-one differentiates it from other benzoxazolone derivatives and may confer unique properties or biological activities.

Table 4: Comparison of 5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one with Related Compounds

Compound	Molecular Weight (g/mol)	Key Structural Difference
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one	228.04	Reference compound
5-Bromo-7-chloro-3-methylbenzo[d]oxazol-2(3H)-one	262.49	Additional chlorine at position 7
5-Bromobenzo[d]oxazol-2(3H)-one	214.02	Lacks methyl group at position 3
5-Methylbenzo[d]oxazol-2(3H)-one	149.15	Methyl instead of bromine at position 5